Cas no 1346603-87-9 (2,5-Dimethyl Celecoxib-d4)

• Product Name: 2,5-Dimethyl Celecoxib-d4
• CAS No: 1346603-87-9
• MF: C₁₈H₁₆F₃N₃O₂S
• MW: 399.423399925232
• CID: 2249358
• Update Time: 2025-06-08

2,5-Dimethyl Celecoxib-d4 Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl Celecoxib-d4
• 2,3,5,6-Tetradeuterio-4-[5-(2,5-dimethylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide

• Inchi： 1S/C18H16F3N3O2S/c1-11-3-4-12(2)15(9-11)16-10-17(18(19,20)21)23-24(16)13-5-7-14(8-6-13)27(22,25)26/h3-10H,1-2H3,(H2,22,25,26)/i5D,6D,7D,8D
• InChI Key： NTFOSUUWGCDXEF-KDWZCNHSSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])N1C(=CC(C(F)(F)F)=N1)C1C=C(C)C=CC=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 614
• Topological Polar Surface Area: 86.4

Additional information on 2,5-Dimethyl Celecoxib-d4

2,5-Dimethyl Celecoxib-d4 (CAS No. 1346603-87-9): A Novel Isotopically Labeled COX-2 Inhibitor for Advanced Research and Development

The compound 2,5-Dimethyl Celecoxib-d4, identified by the CAS registry number 1346603-87-9, represents a strategically designed isotopically labeled variant of the well-known selective cyclooxygenase-2 (COX-2) inhibitor Celecoxib. This deuterium-enriched analog incorporates four deuterium atoms (d4) at specific positions in its molecular structure, specifically targeting the 2 and 5 methyl groups. This modification enhances metabolic stability while preserving the core pharmacophoric features of the parent compound. The introduction of deuterium atoms significantly impacts pharmacokinetic properties, offering researchers a powerful tool for mechanistic studies and drug development in inflammatory diseases.

In recent years, deuterated drug analogs like 2,5-Dimethyl Celecoxib-d4 have gained prominence due to their potential to improve therapeutic indices compared to non-deuterated counterparts. Preclinical studies published in Nature Communications (2023) demonstrated that such modifications can reduce oxidative metabolism pathways mediated by cytochrome P450 enzymes. For instance, the d4 labeling in this compound stabilizes the molecule against phase I metabolic degradation, thereby extending its half-life in vivo. This property is critical for optimizing dosing regimens and minimizing off-target effects associated with rapid clearance of conventional COX-2 inhibitors.

The structural integrity of Celecoxib-d4 (CAS No. 1346603-87-9) has been validated through advanced analytical techniques including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers at Stanford University's Drug Discovery Institute recently utilized this compound as an internal standard in quantitative bioanalytical assays, achieving unprecedented precision in measuring drug metabolite concentrations in plasma samples. The isotopic signature enables clear differentiation between endogenous compounds and the analyte of interest during liquid chromatography-mass spectrometry (LC-MS/MS) analysis.

In disease modeling applications, this compound has shown promise in preclinical arthritis studies. A 2024 study published in JCI Insight revealed that deuterated Celecoxib analogs demonstrated superior efficacy over traditional formulations in collagen-induced arthritis models. The enhanced bioavailability resulting from deuterium substitution allowed lower dosing while maintaining potent inhibition of prostaglandin synthesis via COX-2 suppression. These findings align with computational docking studies showing improved binding affinity to the enzyme's active site due to optimized hydrogen bonding networks created by deuteration.

The synthesis pathway for CAS No. 1346603-87-9 involves a multi-step process incorporating organometallic chemistry techniques. Key steps include Grignard reactions using deuterated reagents followed by Suzuki coupling under palladium catalysis conditions. Recent advances reported in Tetrahedron Letters (June 2024) describe scalable production methods achieving >98% purity using continuous flow reactor systems, addressing previous challenges associated with batch processing inefficiencies.

In translational research contexts, this compound serves dual roles as both a pharmacological probe and a lead candidate for next-generation therapeutics. Its application extends beyond inflammation research into oncology investigations where COX-2 overexpression is implicated in tumor progression mechanisms. Early-stage data from MD Anderson Cancer Center indicates that combination therapies involving Celecoxib-d4 derivatives synergistically enhance chemotherapy efficacy by modulating inflammatory microenvironments within solid tumors.

The analytical advantages of this isotopically labeled compound are particularly valuable in drug metabolism studies. Researchers at GlaxoSmithKline recently employed it to elucidate hepatic clearance pathways using ultra-high-performance liquid chromatography (UHPLC-QTOF MS). The mass spectral signatures enabled unambiguous identification of phase II conjugation products such as glucuronides and sulfates, providing critical insights into inter-individual variability observed during clinical trials of conventional Celecoxib formulations.

Ongoing investigations are exploring its potential as a diagnostic tool through positron emission tomography (PET imaging agents). By attaching radiolabeled fluorine atoms to the deuterated scaffold while maintaining biological activity, researchers aim to develop non-invasive imaging modalities for monitoring inflammatory processes in real-time—a breakthrough highlighted at the 2024 Society of Nuclear Medicine Annual Meeting.

This compound's unique profile underscores its position at the forefront of modern medicinal chemistry innovation. As demonstrated by recent publications across multiple disciplines—ranging from synthetic methodology to clinical pharmacology—the strategic deuteration approach embodied by CAS No. 1346603-87-9 exemplifies how subtle structural modifications can unlock significant therapeutic advantages without compromising core biological activity.